Cas no 97781-16-3 (Aspirin-d)

• Product Name: Aspirin-d
• CAS No: 97781-16-3
• MF: C₉H₈O₄
• MW: 184.182069778442
• CID: 801356
• PubChem ID: 46780045
• Update Time: 2025-06-17

Aspirin-d Chemical and Physical Properties

Names and Identifiers

• Benzoic-2,3,4,5-d4acid, 6-(acetyloxy)- (9CI)
• Acetylsalicylic Acid-d4
• 2-Acetoxybenzoic-3,4,5,6-d4 Acid
• ACETYLSALICYLIC ACID-3,4,5,6-D4
• Acylpyrin-d4
• Angettes-d4
• Aspirin-d4
• Aspro-d4
• D4-ACETYLSALICYLIC ACID
• Aspirin-d
• 97781-16-3
• HY-14654S1
• DTXSID80675533
• Benzoic-2,3,4,5-d4 acid, 6-(acetyloxy)-
• 2-(Acetyloxy)(~2~H_4_)benzoic acid
• 2-acetyloxy-3,4,5,6-tetradeuteriobenzoic acid
• AB25828
• MS-22984
• F90406
• 2-(acetyloxy)(?H?)benzoic acid
• CS-0227308
• SCHEMBL15067423

• Inchi： 1S/C9H8O4/c1-6(10)13-8-5-3-2-4-7(8)9(11)12/h2-5H,1H3,(H,11,12)/i2D,3D,4D,5D
• InChI Key： BSYNRYMUTXBXSQ-QFFDRWTDSA-N
• SMILES： C(C1C([2H])=C([2H])C([2H])=C([2H])C=1OC(=O)C)(=O)O

Computed Properties

• Exact Mass: 184.06700
• Monoisotopic Mass: 184.06736572g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: 131-1330C
• Boiling Point: 321.4±25.0 °C at 760 mmHg
• Flash Point: 131.2±16.7 °C
• Refractive Index: 1.551
• PSA: 63.60000
• LogP: 1.31010
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Aspirin-d Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives